BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide to the Health and Safety of 1,3-
Dioxolane-4-methanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dioxolane-4-methanol

Cat. No.: B150769

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides comprehensive health and safety information for 1,3-Dioxolane-
4-methanol (CAS No. 5464-28-8). It is intended for laboratory personnel, including
researchers, scientists, and drug development professionals who may handle this compound.
This document consolidates critical data on its physical and chemical properties, toxicological
profile, hazard classifications, and recommended safety protocols. Detailed procedures for
handling, storage, emergency response, and waste disposal are outlined to ensure a safe
laboratory environment.

Chemical Identification and Properties

1,3-Dioxolane-4-methanol is an organic heterocyclic compound. It presents as a colorless to
pale yellow, moderately viscous liquid with a faint, sweet odor.[1] Its hygroscopic nature means
it readily absorbs moisture from the air.[1] It is primarily used as a solvent, a stabilizer, and as
an intermediate in polymer synthesis.[1]

Physical and Chemical Data

The following table summarizes the key physical and chemical properties of 1,3-Dioxolane-4-
methanol.
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Property Value Source(s)
Molecular Formula CaHsOs3 [2][3]
Molar Mass 104.10 g/mol [2][3]

CAS Number 5464-28-8 [2][3]
Appearance Colorless to pale yellow liquid [1]

Odor Faint, slightly sweet [1]

Density 1.203 g/mL at 25°C [2]

Boiling Point 192-193°C [2]
Refractive Index n20/D 1.451 [2]

Water Solubility Soluble [1]

Other Solubilities

Soluble in alcohol and

chloroform

[1]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 1,3-Dioxolane-4-methanol is classified as a warning-level hazard.[4]

GHS Hazard Summary
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Skin
) o ] ) H315: Causes
Corrosion/Irritatio 2 Irritant Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2A Irritant Warning serious eye
Irritation irritation
Specific Target
Organ Toxicity
] H335: May
(Single . : ,
3 Irritant Warning cause respiratory
Exposure);

Respiratory Tract

Irritation

irritation

Source: European Chemicals Agency (ECHA) C&L Inventory[4]

Toxicological Information

The toxicological data for 1,3-Dioxolane-4-methanol is limited.[1] Acute exposure may cause

irritation to the skin, eyes, and respiratory system.[1][4]

Summary of Acute Toxicity
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Route of Exposure

Effect

Observations

Inhalation

May cause respiratory

irritation.[4]

Symptoms may include
coughing and shortness of
breath.

Skin Contact

Causes skin irritation.[4]

Prolonged contact can lead to
defatting of the skin and

dermatitis.[1]

Eye Contact

Causes serious eye irritation.

[3]4]

Symptoms include redness,

pain, and watering.

Ingestion

May cause gastrointestinal

discomfort.

Ingestion may lead to nausea

and dizziness.[1]

Intraperitoneal

Mildly toxic by intraperitoneal

routes.[1]

Chronic Exposure and Other Hazards

o Carcinogenicity: There is currently no strong evidence of carcinogenicity according to

classifications by the International Agency for Research on Cancer (IARC) or the U.S.

Environmental Protection Agency (EPA).[1]

o Reproductive Toxicity: It is listed as an experimental teratogen with other experimental

reproductive effects noted.[1]

Experimental Protocols for Toxicological

Assessment

The toxicological profile of a chemical is often determined using standardized methodologies,

such as the OECD Guidelines for the Testing of Chemicals. The following protocols are

relevant to the hazards identified for similar compounds.

o OECD Test Guideline 402: Acute Dermal Toxicity

o Methodology: This test assesses the potential hazards from short-term dermal exposure.

[5] A single dose of the substance is applied uniformly over a shaved area of the skin
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(approximately 10% of the body surface) of a rodent, typically for 24 hours.[5][6] Animals
are observed for at least 14 days for signs of toxicity and mortality.[5] A gross necropsy is
performed at the end of the study.[5] The test can be conducted as a limit test to determine
low toxicity or as a full test with multiple dose levels to establish a dose-response

relationship.[5]

e OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

o Methodology: This guideline evaluates localized skin effects.[7] The substance (0.5 mL of
liquid or 0.5 g of solid) is applied in a single dose to a small skin area (approx. 6 cm?) on a
test animal, usually an albino rabbit.[2][7] The exposure period is typically 4 hours.[2][7]
The skin is then observed for signs of erythema (redness) and edema (swelling) for up to
14 days to assess the reversibility of any effects.[2][7]

e OECD Test Guideline 405: Acute Eye Irritation/Corrosion

o Methodology: This test assesses the potential for a substance to cause eye damage.[3] A
single dose is applied into the conjunctival sac of one eye of an animal (typically a rabbit),
with the other eye serving as a control.[3][8] The eyes are examined at specific intervals
(1, 24, 48, and 72 hours) for lesions of the cornea, iris, and conjunctiva.[3][8] The study
duration is sufficient to evaluate the reversibility of effects, up to 21 days.[3] The use of
topical anesthetics and systemic analgesics is recommended to minimize animal distress.

[9]
e OECD Test Guideline 406: Skin Sensitization

o Methodology: This protocol determines if a substance can cause an allergic skin reaction.
[4] The two primary methods are the Guinea Pig Maximization Test (GPMT) and the
Buehler Test.[1][10] Both involve an initial "induction” exposure, followed by a rest period
of 10-14 days, and then a "challenge" exposure.[10][11] The skin is then observed for
allergic reactions like erythema and edema.[4] The GPMT uses an adjuvant to enhance

the immune response and is considered more sensitive.[10]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Always show the Safety
Data Sheet (SDS) to attending medical personnel.
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Exposure Route First Aid Protocol

) Seek immediate medical attention if symptoms
General Advice ) )
persist or in case of doubt.

Move the exposed person to fresh air at once. If

breathing has stopped or is difficult, provide
Inhalation artificial respiration or oxygen. Keep the person

warm and at rest. Get medical attention as soon

as possible.[6]

Immediately remove contaminated clothing.

Flush the affected skin with large amounts of
Skin Contact soap and water for at least 15 minutes. If

irritation persists after washing, seek medical

attention.[6]

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally
Eye Contact lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Get

medical attention immediately.[6]

Do NOT induce vomiting. If the person is
_ conscious, rinse their mouth with water. Never
Ingestion . . .
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Laboratory Safety Protocols
Handling and Storage

» Handling: Handle in accordance with good industrial hygiene and safety practices.[10] Wash
hands thoroughly after handling and before breaks.[3] Avoid contact with skin, eyes, and
clothing, and avoid breathing vapor or mist.[1] Use only in a well-ventilated area, preferably
within a certified chemical fume hood.[12]

o Storage: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed
when not in use.[1] Store away from incompatible materials such as strong oxidizing agents
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and acids.[10]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[10]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber). Dispose of
contaminated gloves after use in accordance with good laboratory practices.[8] Wear a lab
coat, and ensure it is buttoned and sleeves are of sufficient length.[12]

» Respiratory Protection: If engineering controls (like a fume hood) are not sufficient, use a
NIOSH-approved respirator.

Emergency and Spill Procedures
Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

o Specific Hazards: When heated to decomposition, it may emit acrid smoke and fumes.[1]
Thermal decomposition can release irritating gases and vapors like carbon monoxide (CO)
and carbon dioxide (CO3z).[10] Containers may explode when heated.[10]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[10]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid breathing vapors, mist, or gas.[5] Remove all sources of ignition.[10]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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» Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel,
universal binder).[10] Collect the material and place it in a suitable, closed container for

disposal.

Workflow and Logic Diagrams

The following diagrams illustrate standardized workflows for emergency response and first aid

in a laboratory setting.
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Figure 1: General Chemical Spill Response Workflow
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Figure 2: First Aid Decision Workflow for Chemical Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b150769?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/publications/test-no-406-skin-sensitisation_9789264070660-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://catalog.labcorp.com/crop-chemical/oecd-406-ocspp-870-2600-skin-sensitization
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.slideshare.net/slideshow/acute-dermal-toxicity402/81654060
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-406-skin-sensitization/
https://www.eurolab.net/en/sektorel/medikal-cihaz-testleri/oecd-tg-406-cilt-hassasiyeti-kobay-maksimizasyon-testi-ve-buehler-testi/
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.benchchem.com/product/b150769#health-and-safety-information-for-1-3-dioxolane-4-methanol
https://www.benchchem.com/product/b150769#health-and-safety-information-for-1-3-dioxolane-4-methanol
https://www.benchchem.com/product/b150769#health-and-safety-information-for-1-3-dioxolane-4-methanol
https://www.benchchem.com/product/b150769#health-and-safety-information-for-1-3-dioxolane-4-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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